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Compound of Interest

Compound Name: UU-TO1

Cat. No.: B1444070

{ Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

UU-TO1 is a selective small-molecule inhibitor of the B-Catenin/T-cell factor 4 (Tcf4) protein-

protein interaction (PPI) with a Ki value of 3.14 uM.[1] It directly binds to (3-catenin with a KD
value of 0.531 uM.[1] By disrupting the -catenin/Tcf4 complex, UU-TO1 effectively inhibits the
canonical Wnt signaling pathway, which is aberrantly activated in numerous cancers,

particularly colorectal cancer. These application notes provide detailed protocols for the

solubilization, preparation, and handling of UU-TO01 for in vitro and in vivo studies.

Chemical Properties

Property Value

Molecular Weight 230.23 g/mol

Formula C10H10N6O

CAS Number 1417162-83-4
Appearance Solid, Off-white to pink

Storage (Powder)

3 years at -20°C

Storage (In Solvent)

6 months at -80°C, 1 month at -20°C

Solubility Data
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UU-TO1 exhibits solubility in various solvent systems. For optimal results, it is recommended to
use freshly opened, anhydrous DMSO, as hygroscopic DMSO can significantly impact
solubility.[1][2] If precipitation occurs, gentle heating and/or sonication can be used to aid
dissolution.[1]

o Concentration
Solvent/System Solubility (mM) Notes
m

Ultrasonic treatment

DMSO 100 mg/mL 434.35 mM
may be needed.[1][2]

10% DMSO, 40%
PEG300, 5% Tween- = 2.5 mg/mL 10.86 mM
80, 45% Saline

Yields a clear solution.

[1]

10% DMSO, 90%
(20% SBE-B-CD in = 2.5 mg/mL 10.86 mM
Saline)

Yields a clear solution.

[1]

Experimental Protocols

Preparation of Stock Solutions
1. High-Concentration DMSO Stock (100 mg/mL):

o Materials: UU-T01 powder, anhydrous DMSO, sterile microcentrifuge tubes, ultrasonic bath.
e Protocol:

Weigh the desired amount of UU-T01 powder in a sterile microcentrifuge tube.

[¢]

Add the appropriate volume of anhydrous DMSO to achieve a concentration of 100 mg/mL
(e.g., for 10 mg of UU-TO01, add 100 pL of DMSO).

[¢]

[¢]

Vortex the solution vigorously.

o

If necessary, place the tube in an ultrasonic bath for short intervals until the solid is
completely dissolved.
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o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
o Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]
2. Standard Stock Solutions (1 mM, 5 mM, 10 mM):

The following table provides the required volume of DMSO for preparing standard stock

solutions from a given mass of UU-TO01.

Desired Mass of UU-TO1 (1 Mass of UU-TO1 (5 Mass of UU-TO01 (10
Concentration mg) mg) mg)

1 mM 4.3435 mL 21.7174 mL 43.4348 mL

5 mM 0.8687 mL 4.3435 mL 8.6870 mL

Preparation of In Vivo Formulation

This protocol provides a method for preparing a UU-T01 formulation suitable for in vivo

experiments, yielding a clear solution of at least 2.5 mg/mL.
e Materials: UU-T01, DMSO, PEG300, Tween-80, Saline.

e Protocol (for 1 mL final volume):

[e]

Prepare a 25 mg/mL stock solution of UU-T01 in DMSO.

o

In a sterile tube, add 400 pL of PEG300.

[¢]

Add 100 pL of the 25 mg/mL UU-T01 DMSO stock solution to the PEG300 and mix
thoroughly.

[¢]

Add 50 pL of Tween-80 to the mixture and mix until a homogenous solution is formed.

Add 450 L of saline to bring the final volume to 1 mL.

[¢]

The final concentration of UU-TO1 will be 2.5 mg/mL.

[e]
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Signaling Pathway and Experimental Workflow
Diagrams

‘Wt Signaling Pathway

Click to download full resolution via product page

Caption: Mechanism of action of UU-TO1 in the Wnt signaling pathway.
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. . In Vivo Formulation Preparation
Stock Solution Preparation P
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l

Add UU-T01/DMSO Stock

l

Vortex and Ultrasonicate
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Aliquot Stock Solution Mix Thoroughly
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'
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:

Add Saline (g.s. to final volume)

Final Formulation (= 2.5 mg/mL)
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Caption: Experimental workflow for the preparation of UU-T01 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. medchemexpress.com [medchemexpress.com]

» To cite this document: BenchChem. [Application Notes and Protocols for UU-TO01].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1444070#uu-t01-solubility-and-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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